Cas no 620940-45-6 (2-4-(4-cyanophenyl)phenoxyacetamide)

• Product Name: 2-4-(4-cyanophenyl)phenoxyacetamide
• CAS No: 620940-45-6
• MF: C₁₅H₁₂N₂O₂
• MW: 252.267983436584
• CID: 5240392
• Update Time: 2025-06-07

2-4-(4-cyanophenyl)phenoxyacetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-[(4'-cyano[1,1'-biphenyl]-4-yl)oxy]-
• 2-4-(4-cyanophenyl)phenoxyacetamide

• Inchi： 1S/C15H12N2O2/c16-9-11-1-3-12(4-2-11)13-5-7-14(8-6-13)19-10-15(17)18/h1-8H,10H2,(H2,17,18)
• InChI Key： NGIGVHXUCKGXDR-UHFFFAOYSA-N
• SMILES： C(N)(=O)COC1=CC=C(C2=CC=C(C#N)C=C2)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Biphenylcarbonitriles

Additional information on 2-4-(4-cyanophenyl)phenoxyacetamide

2-4-(4-Cyanophenyl)Phenoxyacetamide: A Comprehensive Overview of CAS No. 620940-45-6

2-4-(4-Cyanophenyl)phenoxyacetamide (CAS No. 620940-45-6) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of phenoxyacetamides, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anti-cancer properties.

The molecular structure of 2-4-(4-cyanophenyl)phenoxyacetamide consists of a phenoxyacetamide core with a cyano group substituted on the phenyl ring. This specific substitution pattern imparts distinct chemical and biological characteristics to the molecule, making it an interesting candidate for various pharmacological studies. The cyano group, in particular, is known for its ability to modulate biological activity by influencing the compound's electronic and steric properties.

Recent research has highlighted the potential of 2-4-(4-cyanophenyl)phenoxyacetamide in several therapeutic areas. For instance, studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 2-4-(4-cyanophenyl)phenoxyacetamide could be a valuable lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 2-4-(4-cyanophenyl)phenoxyacetamide has also been investigated for its potential as an analgesic agent. Preclinical studies have demonstrated that this compound can effectively reduce pain responses in animal models, making it a promising candidate for the treatment of chronic pain conditions. The mechanism of action is thought to involve the modulation of nociceptive pathways, although further research is needed to fully elucidate the underlying mechanisms.

The anti-cancer potential of 2-4-(4-cyanophenyl)phenoxyacetamide has also been explored in recent years. In vitro studies have shown that this compound can inhibit the proliferation of various cancer cell lines, including those derived from breast, lung, and colon cancers. The anti-proliferative effects are attributed to the compound's ability to induce apoptosis and cell cycle arrest. These findings have sparked interest in further investigating the use of 2-4-(4-cyanophenyl)phenoxyacetamide as a potential chemotherapeutic agent.

Beyond its therapeutic applications, 2-4-(4-cyanophenyl)phenoxyacetamide has also been studied for its physicochemical properties and synthetic routes. The compound can be synthesized through a series of well-defined chemical reactions, including nucleophilic substitution and coupling reactions. These synthetic methods provide a robust platform for large-scale production and further optimization of the molecule.

The solubility and stability of 2-4-(4-cyanophenyl)phenoxyacetamide are important considerations for its pharmaceutical development. Research has shown that the compound exhibits good solubility in organic solvents such as DMSO and ethanol, but its aqueous solubility is limited. Efforts are underway to improve its aqueous solubility through various formulation strategies, such as the use of cyclodextrins or other solubilizing agents.

In terms of safety and toxicity, preliminary studies suggest that 2-4-(4-cyanophenyl)phenoxyacetamide has a favorable safety profile at therapeutic doses. However, more comprehensive toxicological evaluations are necessary to ensure its safety for human use. These evaluations will include assessments of acute and chronic toxicity, genotoxicity, and reproductive toxicity.

The future prospects for 2-4-(4-cyanophenyl)phenoxyacetamide are promising. Ongoing clinical trials are expected to provide valuable insights into its efficacy and safety in human subjects. Additionally, ongoing research aims to optimize the compound's structure to enhance its pharmacological properties and reduce potential side effects.

In conclusion, 2-4-(4-cyanophenyl)phenoxyacetamide (CAS No. 620940-45-6) is a multifaceted compound with significant potential in various therapeutic areas. Its unique structural features and biological activities make it an attractive candidate for further development as a novel pharmaceutical agent. As research continues to advance our understanding of this compound, it is likely that new applications and opportunities will emerge in the field of medicinal chemistry.